Cas no 1805386-89-3 (3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine)

• Product Name: 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine
• CAS No: 1805386-89-3
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4875048
• Update Time: 2025-06-08

3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C8H4ClF2IN2/c9-2-4-1-5(12)7(8(10)11)14-6(4)3-13/h1,8H,2H2
• InChI Key： CWHAPJCSPDXRCW-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine

Recent Advances in the Study of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine (CAS: 1805386-89-3)

3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine (CAS: 1805386-89-3) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative is characterized by its unique functional groups, including chloromethyl, cyano, difluoromethyl, and iodo substituents, which make it a versatile intermediate for the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the compound's reactive chloromethyl and iodo groups allow for efficient functionalization, enabling the creation of a diverse library of BTK-targeting molecules with improved selectivity and pharmacokinetic properties. The study reported several derivatives with nanomolar potency against BTK, highlighting the compound's utility in medicinal chemistry.

In the realm of antiviral research, a recent preprint on bioRxiv (2024) described the use of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine as a precursor for developing broad-spectrum antiviral compounds. The difluoromethyl group was found to enhance membrane permeability, while the iodo substituent facilitated cross-coupling reactions to generate diverse analogs. Preliminary results showed promising activity against RNA viruses, including SARS-CoV-2 variants, with one derivative exhibiting EC50 values below 100 nM in vitro.

From a synthetic chemistry perspective, advances in the preparation and handling of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine have been reported. A 2023 Organic Process Research & Development paper detailed an optimized large-scale synthesis route with improved yield (78%) and purity (>99%). The authors emphasized the importance of controlling reaction conditions to prevent decomposition of the sensitive chloromethyl group, providing valuable insights for industrial-scale production.

The compound's mechanism of action varies depending on its derivatization. Structural analyses using X-ray crystallography (Acta Crystallographica, 2023) revealed that derivatives of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine can adopt multiple binding conformations in enzyme active sites, explaining their versatility in targeting different biological pathways. This structural flexibility makes it particularly valuable for fragment-based drug discovery approaches.

Ongoing research (as of Q2 2024) is exploring the compound's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary data suggest that the chloromethyl group can be leveraged for irreversible binding to cysteine residues, while the iodo substituent allows for subsequent functionalization with E3 ligase ligands. These developments position 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine as a promising scaffold for next-generation therapeutic modalities.

In conclusion, recent studies underscore the growing importance of 3-(Chloromethyl)-2-cyano-6-(difluoromethyl)-5-iodopyridine (1805386-89-3) in pharmaceutical research. Its unique chemical properties enable diverse applications across drug discovery, from kinase inhibitors to antiviral agents and beyond. As synthetic methodologies continue to advance and biological understanding deepens, this compound is likely to play an increasingly significant role in the development of novel therapeutics.